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Compound of Interest

Compound Name: H-Val-Val-OH

Cat. No.: B1682822 Get Quote

Introduction: H-Val-Val-OH, also known as Valylvaline or Val-Val, is a dipeptide composed of

two L-valine amino acid residues linked by a peptide bond.[1][2][3] As a fundamental building

block in peptide chemistry, H-Val-Val-OH serves a significant role in various scientific domains,

including pharmaceutical development, biochemical research, and biotechnology.[4] Its unique

structure and properties make it a valuable component in the synthesis of more complex

peptide-based therapeutics and biologics, where it can enhance stability and efficacy.[1][4] This

document provides an in-depth overview of H-Val-Val-OH, detailing its chemical structure,

physicochemical properties, relevant experimental protocols, and key applications for

researchers and drug development professionals.

Chemical Structure and Formula
H-Val-Val-OH is structurally defined as (2S)-2-[[(2S)-2-amino-3-methylbutanoyl]amino]-3-

methylbutanoic acid.[3] The molecule consists of two valine units, where the carboxyl group of

the N-terminal valine is linked to the amino group of the C-terminal valine via an amide linkage.
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Caption: Chemical structure of H-Val-Val-OH.

Physicochemical and Quantitative Data
The properties of H-Val-Val-OH have been well-characterized, making it a reliable reagent in

various applications. The key quantitative data are summarized in the table below for easy

reference.
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Property Value Reference(s)

IUPAC Name L-valyl-L-valine [3]

Synonyms
Val-Val, Valylvaline, H-L-Val-L-

Val-OH
[1][3]

CAS Number 3918-94-3 [4][5][6]

Molecular Formula C₁₀H₂₀N₂O₃ [4][5][6]

Molecular Weight 216.28 g/mol [4][5][6]

Appearance White to off-white solid powder [1][4]

Purity ≥ 99% (TLC) [4]

Optical Rotation
[α]D²⁴ = 9.5 ± 0.5° (c=2 in

water)
[4]

Experimental LogP -1.61 [3]

Storage Conditions
≤ -4 °C (powder); -20°C to

-80°C (stock solution)
[1][4]

Key Applications
H-Val-Val-OH is a versatile dipeptide utilized across multiple fields of scientific research and

development.

Peptide Synthesis: It serves as an essential building block in the solid-phase or solution-

phase synthesis of more complex peptides and proteins for drug development and biological

research.[4][7]

Pharmaceutical Development: The dipeptide is incorporated into the formulation of

pharmaceuticals, aiding in the creation of targeted therapies for conditions such as cancer

and metabolic disorders.[4] It can be used as a precursor for synthesizing important

compounds like Poststatin.[1]

Biotechnology: In biotechnological applications, H-Val-Val-OH is used to improve the stability

and therapeutic potential of biologics.[4]
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Biochemical Research: The compound is a tool for studying protein-protein interactions and

enzyme activity, providing insights into cellular processes and disease mechanisms.[4]

Cosmetic Formulations: It is also found in cosmetic products for its beneficial properties,

such as promoting skin hydration and elasticity.[4]

Experimental Protocols
While specific synthesis protocols for H-Val-Val-OH are proprietary to manufacturers, a general

methodology for dipeptide synthesis using coupling agents is well-established in the literature.

The following represents a generalized protocol for the solution-phase synthesis of a dipeptide

like Val-Val.

General Protocol for Solution-Phase Dipeptide Synthesis:

N-Terminal Protection: The N-terminus of the first valine residue (Val-1) is protected,

commonly with an Fmoc or Boc group, to prevent self-coupling. For example, Fmoc-Val-OH

is used as the starting material.

C-Terminal Protection: The C-terminus of the second valine residue (Val-2) is protected,

typically as a methyl or benzyl ester (e.g., H-Val-OMe), to prevent its carboxyl group from

reacting.

Carboxyl Group Activation: The free carboxyl group of Fmoc-Val-OH is activated. This is

achieved by reacting it with a coupling agent in an appropriate aprotic solvent (e.g.,

Dichloromethane or DMF). Common coupling systems include:

EDC/HOBt: 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) in the presence of

Hydroxybenzotriazole (HOBt).

Coupling Reaction: The protected C-terminal valine ester (H-Val-OMe) is added to the

activated Fmoc-Val-OH solution, along with a base such as Triethylamine (TEA) or

Diisopropylethylamine (DIPEA) to neutralize the reaction. The mixture is stirred at 0°C and

then warmed to room temperature for several hours until the reaction is complete, as

monitored by Thin Layer Chromatography (TLC).[8]
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Work-up and Purification: The reaction mixture is worked up through aqueous extraction to

remove excess reagents and byproducts. The resulting protected dipeptide (Fmoc-Val-Val-

OMe) is then purified, typically by column chromatography.

Deprotection: The N-terminal (Fmoc) and C-terminal (ester) protecting groups are removed

in subsequent steps to yield the final H-Val-Val-OH dipeptide. Fmoc is removed with a mild

base like piperidine, and the ester is typically hydrolyzed under basic conditions (e.g., with

NaOH).
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Caption: Generalized workflow for solution-phase dipeptide synthesis.

Biological Activity and Relationships
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Research has indicated that H-Val-Val-OH exhibits specific biological activities. It has been

shown to inhibit the uptake of protons from the environment.[5] This mechanism may be linked

to its ability to form hydrogen bonds with water molecules, which are necessary for transport

across cell membranes.[5] This primary effect may subsequently influence other cellular

transport processes.

H-Val-Val-OH

Forms intermolecular
hydrogen bonds with water

Inhibits proton uptake
from environment

Potential inhibition of
protein and lipid uptake

 leads to

Click to download full resolution via product page

Caption: Logical relationship of H-Val-Val-OH's biological activity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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